Cas no 878917-53-4 (2-(4-Methoxyphenyl)-1-[1-(2-phenylethenesulfonyl)piperidine-4-carbonyl]azepane)

• Product Name: 2-(4-Methoxyphenyl)-1-[1-(2-phenylethenesulfonyl)piperidine-4-carbonyl]azepane
• CAS No: 878917-53-4
• MF: C₂₇H₃₄N₂O₄S
• MW: 482.63486623764
• CID: 6020085
• PubChem ID: 16305213
• Update Time: 2025-11-05

2-(4-Methoxyphenyl)-1-[1-(2-phenylethenesulfonyl)piperidine-4-carbonyl]azepane Chemical and Physical Properties

Names and Identifiers

• 2-(4-methoxyphenyl)-1-[1-(2-phenylethenesulfonyl)piperidine-4-carbonyl]azepane
• 878917-53-4
• Z131741808
• EN300-26605040
• 2-(4-Methoxyphenyl)-1-[1-(2-phenylethenesulfonyl)piperidine-4-carbonyl]azepane

• Inchi： 1S/C27H34N2O4S/c1-33-25-13-11-23(12-14-25)26-10-6-3-7-18-29(26)27(30)24-15-19-28(20-16-24)34(31,32)21-17-22-8-4-2-5-9-22/h2,4-5,8-9,11-14,17,21,24,26H,3,6-7,10,15-16,18-20H2,1H3/b21-17+
• InChI Key： POLUPNVGMXLHAV-HEHNFIMWSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(N1CCC(C(N2CCCCCC2C2C=CC(=CC=2)OC)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 482.22392874g/mol
• Monoisotopic Mass: 482.22392874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 771
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 75.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxamides

Additional information on 2-(4-Methoxyphenyl)-1-[1-(2-phenylethenesulfonyl)piperidine-4-carbonyl]azepane

2-(4-Methoxyphenyl)-1-[1-(2-phenylethenesulfonyl)piperidine-4-carbonyl]azepane: A Comprehensive Overview

The compound 2-(4-Methoxyphenyl)-1-[1-(2-phenylethenesulfonyl)piperidine-4-carbonyl]azepane (CAS No: 878917-53-4) is a complex organic molecule with significant potential in the field of pharmaceutical chemistry. This compound belongs to the class of azepanes, which are seven-membered cyclic amines, and it incorporates several functional groups that contribute to its unique properties. The molecule's structure includes a methoxyphenyl group, a piperidine ring, and an ethenesulfonyl moiety, all of which play critical roles in its pharmacological activity.

Recent studies have highlighted the importance of azepane derivatives in drug discovery, particularly in the development of analgesics and anti-inflammatory agents. The methoxyphenyl group in this compound is known to enhance lipophilicity, which is crucial for drug absorption and bioavailability. Additionally, the piperidine ring provides structural rigidity and serves as a platform for further functionalization, enabling interactions with biological targets such as enzymes or receptors.

The ethenesulfonyl moiety is another key feature of this compound. Sulfonyl groups are often used in medicinal chemistry to improve the stability and selectivity of drug candidates. In this case, the ethenesulfonyl group may act as a bioisostere or a linker, facilitating interactions with specific biological targets. Recent research has shown that sulfonylated compounds can exhibit potent inhibitory activity against kinases and other enzymes involved in disease pathways.

One of the most promising applications of this compound lies in its potential as a neuroprotective agent. Preclinical studies have demonstrated that azepane derivatives can modulate neurotransmitter systems and reduce neuroinflammation, making them attractive candidates for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. The methoxyphenyl group in this compound may also contribute to its ability to cross the blood-brain barrier, enhancing its efficacy in central nervous system disorders.

In addition to its neuroprotective properties, this compound has shown potential in the treatment of inflammatory diseases. The combination of the azepane ring and the sulfonyl group may confer anti-inflammatory activity by inhibiting cyclooxygenase (COX) enzymes or other inflammatory pathways. Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of such compounds to target proteins, further aiding in their optimization for therapeutic use.

The synthesis of 2-(4-Methoxyphenyl)-1-[1-(2-phenylethenesulfonyl)piperidine-4-carbonyl]azepane involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Key steps include the formation of the azepane ring through cyclization reactions and the introduction of functional groups via nucleophilic substitution or coupling reactions. The use of advanced catalysts and reaction conditions has significantly improved the yield and purity of this compound.

From an analytical standpoint, this compound has been characterized using various spectroscopic techniques such as NMR, IR, and MS. These analyses have confirmed its molecular structure and provided insights into its conformational flexibility and stability. Computational modeling has also been employed to study its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME), which are critical for drug development.

In conclusion, 2-(4-Methoxyphenyl)-1-[1-(2-phenylethenesulfonyl)piperidine-4-carbonyl]azepane (CAS No: 878917-53-4) represents a valuable addition to the arsenal of compounds being explored for therapeutic applications. Its unique structure, combined with recent advances in medicinal chemistry, positions it as a promising candidate for addressing unmet medical needs in neurology and inflammation.